Cas no 2760889-79-8 (6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride)

• Product Name: 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride
• CAS No: 2760889-79-8
• MF: C₈H₁₂Cl₂N₂
• MW: 207.10
• MDL: MFCD34603250
• CID: 5088566
• Update Time: 2025-11-06

6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-[2]pyrindin-5-ylamine hydrochloride
• 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride

• MDL： MFCD34603250
• Inchi： 1S/C8H10N2.2ClH/c9-8-2-1-6-5-10-4-3-7(6)8;;/h3-5,8H,1-2,9H2;2*1H
• InChI Key： ISALMMSVBFBWBJ-UHFFFAOYSA-N
• SMILES： N1=CC2CCC(C=2C=C1)N.Cl.Cl

Additional information on 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride

6,7-Dihydro-5H-[2]pyrindin-5-ylamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2760889-79-8, commonly referred to as 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrindine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The [2]pyrindine framework serves as a versatile scaffold for the development of various bioactive molecules, making this compound a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride in the context of its pharmacokinetic properties and potential therapeutic applications. Researchers have explored its role as a precursor in the synthesis of more complex molecules with enhanced bioavailability and efficacy. The dihydrochloride salt form of this compound is particularly advantageous due to its improved solubility and stability, which are critical factors in drug formulation and delivery.

The synthesis of 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride involves a multi-step process that typically begins with the preparation of the pyrindine ring system. This is followed by functionalization at specific positions to introduce the amine group and subsequent protonation to form the dihydrochloride salt. The [2]pyrindine system is highly customizable, allowing chemists to explore various substitution patterns that can influence the molecule's physicochemical properties and biological activity.

One of the most promising areas of research involving this compound is its potential application in anti-cancer therapies. Preclinical studies have demonstrated that certain derivatives of 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective activity suggests that the compound could serve as a lead molecule for the development of targeted anti-cancer agents.

In addition to its therapeutic potential, 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride has also been investigated for its role in enzyme inhibition. Researchers have found that this compound can inhibit key enzymes involved in metabolic pathways, making it a valuable tool for studying enzyme kinetics and drug design.

The structural versatility of [2]pyrindine derivatives like this compound also makes them attractive candidates for materials science applications. For instance, their ability to form stable coordination complexes with metal ions has led to their exploration as potential building blocks for metal-organic frameworks (MOFs) and other advanced materials.

From a safety standpoint, studies have shown that 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride exhibits low toxicity in preclinical models when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential for human use.

In conclusion, 6,7-Dihydro-5H-[2]pyrindin-5-ylamine dihydrochloride (CAS No 2760889-79-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with its favorable physicochemical properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing our understanding of pyrindine derivatives and their practical uses.